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Compound of Interest

Compound Name: p-Tolylacetic acid

Cat. No.: B051852

An In-depth Technical Guide to p-Tolylacetic Acid

This technical guide provides a comprehensive overview of p-Tolylacetic acid, also known as
4-Methylphenylacetic acid. It is intended for researchers, scientists, and professionals in drug
development and chemical synthesis. This document details the core physicochemical

properties, outlines a common experimental protocol for its synthesis, and presents a logical
workflow for this process.

Core Properties of p-Tolylacetic Acid

p-Tolylacetic acid is an aromatic carboxylic acid that serves as a key intermediate in the
synthesis of pharmaceuticals and agrochemicals.[1] Its molecular structure and properties are
fundamental to its reactivity and application in organic synthesis.

Physicochemical Data Summary

The essential quantitative data for p-Tolylacetic acid are summarized in the table below for
quick reference.
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Property Value References
Molecular Formula CoH1002 [L1121[31[4115]
Molecular Weight 150.17 g/mol [2][3][5][6]
CAS Number 622-47-9 [11[2][3]141[5]116]
Melting Point 88-92 °C [6]

Boiling Point 265-267 °C [6]

White to light yellow
Appearance
powder/crystal

Synthesis and Experimental Protocols

A prevalent method for the industrial production of p-Tolylacetic acid is the acid-catalyzed
hydrolysis of p-methyl benzyl cyanide.[7][8] This process is valued for its simplicity and stability,
making it suitable for large-scale manufacturing.[7]

Experimental Protocol: Acid Hydrolysis of p-Methyl
Benzyl Cyanide

This protocol describes a generalized procedure for the synthesis of p-Tolylacetic acid.

Materials:

p-Methyl benzyl cyanide

Concentrated sulfuric acid

Water

Toluene (or other suitable organic solvent for extraction)

Sodium hydroxide or Sodium carbonate (for neutralization, optional)

Hydrochloric acid or Sulfuric acid (for acidification)
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» Activated carbon (for decolorizing, optional)
Procedure:

e Hydrolysis: In a suitable reaction vessel (e.g., a three-necked flask equipped with a reflux
condenser and stirrer), slowly add p-methyl benzyl cyanide to a pre-heated solution of
sulfuric acid in water.[7][8] The mixture is heated under reflux and stirred for several hours to
ensure the complete hydrolysis of the nitrile group to a carboxylic acid.

o Work-up and Extraction: After the reaction is complete, the mixture is cooled. An organic
solvent, such as toluene, is added to extract the crude p-Tolylacetic acid from the aqueous
phase.[7] The organic layers are combined.

 Purification (Neutralization and Acidification): The combined organic extracts are washed
with water. To further purify, the product can be treated with an alkaline solution (e.g., sodium
hydroxide) to form the sodium salt of the acid, which is soluble in the aqueous phase.[7] The
agueous layer is then separated and acidified with an inorganic acid (e.g., hydrochloric acid)
to a pH of 1-2, causing the p-Tolylacetic acid to precipitate.[7][9]

« Isolation and Drying: The precipitated solid is collected by filtration. The crude product is then
washed with water to remove any remaining inorganic salts. The final product is dried to yield
p-Tolylacetic acid.[7] Recrystallization from a suitable solvent, such as 60% ethanol, can be
performed for higher purity.[9]

Logical Workflow for Synthesis

The following diagram illustrates the key stages in the synthesis of p-Tolylacetic acid via the
acid hydrolysis of p-methyl benzyl cyanide.
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Caption: Workflow for p-Tolylacetic acid synthesis.
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Biological Activity and Applications

p-Tolylacetic acid is not only a synthetic intermediate but also a biologically active compound.
It has been shown to exhibit anticancer activity by inhibiting cancer cell proliferation.[3] Its utility
extends to being a precursor in the synthesis of various pharmaceuticals and agrochemicals,
highlighting its importance in medicinal chemistry and the chemical industry.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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